BENGHE Foundational & Exploratory

Check Availability & Pricing

Sourcing Methyl 2-chloroquinazoline-7-
carboxylate: A Technical Guide for Researchers

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Methyl 2-chloroquinazoline-7-
Compound Name:
carboxylate

Cat. No.: B1519853

An In-depth Guide for Scientists and Drug Development Professionals on the Procurement and
Quality Evaluation of a Key Chemical Intermediate

Methyl 2-chloroquinazoline-7-carboxylate, a key building block in the synthesis of a variety
of pharmacologically active compounds, is a molecule of significant interest to the research and
drug development community. Its quinazoline core is a privileged scaffold in medicinal
chemistry, appearing in numerous approved drugs and clinical candidates. This guide provides
a comprehensive overview of commercial suppliers, critical quality control parameters, and in-
house synthesis considerations for this important reagent.

The Strategic Importance of Methyl 2-
chloroquinazoline-7-carboxylate in Drug Discovery

The quinazoline scaffold is a versatile heterocyclic motif that has been successfully exploited in
the development of a wide range of therapeutic agents, particularly in oncology. The 2-chloro
substitution on the quinazoline ring provides a reactive handle for nucleophilic substitution,
allowing for the facile introduction of various functionalities and the construction of diverse
molecular libraries. The methyl carboxylate at the 7-position offers a site for further chemical
modification or can be a key pharmacophoric element in its own right.

Given its utility, a reliable and well-characterized source of Methyl 2-chloroquinazoline-7-
carboxylate is paramount for the seamless progression of research and development projects.
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This guide aims to equip researchers with the necessary knowledge to confidently source and
utilize this critical reagent.

Locating and Evaluating Commercial Suppliers

A number of chemical suppliers offer Methyl 2-chloroquinazoline-7-carboxylate (CAS No.
953039-79-7). When selecting a supplier, it is crucial to look beyond price and consider factors
such as purity, batch-to-batch consistency, available documentation, and lead times.

Table 1: Comparison of Commercial Suppliers of Methyl 2-chloroquinazoline-7-carboxylate

. Product Typical Available . Documentat
Supplier . . Lead Time .
Number Purity Quantities ion
MSDS, CoA
Manchester
) D52444 >97% 1g, Custom 4-6 Weeks[1]  (upon
Organics
request)
HNMR,
, HPLC, CoA
AChemBlock C-2403 97%][2] Custom Enquiry )
(available on
website)[2]
SDS, CoA
Arctom AG- » i
S Not specified Custom Enquiry (upon
Scientific AG006502
request)[3]
CP Lab . : : "
Not specified min 97%][4] 1g Enquiry Not specified
Safety
NMR, HPLC,
N N _ _ MSDS, CoA
BIOFOUNT Not specified Not specified Enquiry Enquiry
(downloadabl
e)[5]
NMR, HPLC,
- - : : LC-MS,
BLD Pharm Not specified Not specified Enquiry Enquiry
UPLC
(viewable)[6]
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Key Considerations When Choosing a Supplier:

» Purity and Analytical Data: Reputable suppliers will provide a Certificate of Analysis (CoA)
with each batch, detailing the purity as determined by methods such as High-Performance
Liquid Chromatography (HPLC) and confirming the structure by Nuclear Magnetic
Resonance (NMR) spectroscopy. Some suppliers, like AChemBlock and BIOFOUNT, provide
easy access to this data on their websites.[2][5]

o Batch-to-Batch Consistency: For long-term projects, ensuring consistency between batches
is critical to the reproducibility of experimental results. Inquire about the supplier's quality
management systems and their ability to provide material from the same lot for ongoing
studies.

e Lead Time: Lead times can vary significantly between suppliers. For time-sensitive projects,
it is essential to confirm the availability and expected delivery date before placing an order.
Manchester Organics, for example, states a lead time of 4-6 weeks.[1]

o Customer and Technical Support: A responsive and knowledgeable technical support team
can be an invaluable resource for addressing any questions or concerns regarding the
product's specifications or use.

Quality Control: A Self-Validating System for
Incoming Material

Upon receipt of Methyl 2-chloroquinazoline-7-carboxylate, it is best practice to perform in-
house quality control to verify the identity and purity of the material. This self-validating step
ensures the integrity of your experimental results.

Experimental Workflow for Quality Control

Caption: A typical workflow for the quality control of incoming Methyl 2-chloroquinazoline-7-
carboxylate.

Key Analytical Techniques

e 1H NMR Spectroscopy: Proton NMR is a powerful tool for confirming the chemical structure
of the molecule. The expected spectrum for Methyl 2-chloroquinazoline-7-carboxylate
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should show characteristic signals for the aromatic protons on the quinazoline ring system
and a singlet for the methyl ester protons.

o HPLC Analysis: HPLC is used to determine the purity of the compound. A high-quality
sample should exhibit a single major peak with minimal impurities. It is advisable to develop
a standard in-house HPLC method for consistent analysis.

e Mass Spectrometry (MS): Mass spectrometry provides information about the molecular
weight of the compound, further confirming its identity.

In-House Synthesis: A Viable Alternative

For researchers requiring larger quantities or specific analogues of Methyl 2-
chloroquinazoline-7-carboxylate, in-house synthesis may be a practical option. While a
specific, detailed experimental protocol for this exact molecule is not readily available in the
public domain, a general synthetic strategy can be adapted from known procedures for related
quinazoline derivatives.

A plausible synthetic route would involve the cyclization of a suitably substituted anthranilic acid
derivative, followed by chlorination.

General Synthetic Pathway

Caption: A plausible synthetic pathway for Methyl 2-chloroquinazoline-7-carboxylate.

Note: The synthesis of quinazoline derivatives can involve hazardous reagents and requires a
thorough understanding of organic synthesis techniques. Appropriate safety precautions must
be taken.

Safe Handling and Storage
Chlorinated heterocyclic compounds require careful handling to minimize exposure.

» Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles, gloves, and a lab coat.

e Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical
fume hood, to avoid inhalation of dust or vapors.
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» Storage: Store Methyl 2-chloroquinazoline-7-carboxylate in a tightly sealed container in a
cool, dry place away from incompatible materials.

» Disposal: Dispose of waste material in accordance with local, state, and federal regulations.
Chlorinated organic compounds are typically considered hazardous waste.

Conclusion

Methyl 2-chloroquinazoline-7-carboxylate is a valuable building block for the synthesis of
novel therapeutic agents. A careful and informed approach to sourcing this key intermediate is
essential for the success of any research program. By prioritizing suppliers who provide
comprehensive analytical data and by implementing a robust in-house quality control system,
researchers can ensure the integrity and reproducibility of their work. For those with the
requisite expertise and facilities, in-house synthesis offers a viable alternative for obtaining
larger quantities or custom analogues. Adherence to strict safety protocols for handling and
disposal is paramount when working with this and other chlorinated heterocyclic compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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chloroquinazoline-7-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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